Cas no 140911-21-3 (3-bromo-1,2,5,6,7,8-hexahydroquinoxalin-2-one)

• Product Name: 3-bromo-1,2,5,6,7,8-hexahydroquinoxalin-2-one
• CAS No: 140911-21-3
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• MDL: MFCD30477549
• CID: 1308497
• PubChem ID: 90459942
• Update Time: 2025-10-29

3-bromo-1,2,5,6,7,8-hexahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone, 3-bromo-5,6,7,8-tetrahydro-
• 3-bromo-1,2,5,6,7,8-hexahydroquinoxalin-2-one
• 140911-21-3
• PS-16500
• SY321887
• 3-Bromo-5,6,7,8-tetrahydroquinoxalin-2(1H)-one
• 3-bromo-5,6,7,8-tetrahydro-1H-quinoxalin-2-one
• MFCD30477549
• D96656
• PB40553
• EN300-320121
• SCHEMBL16098979

• MDL： MFCD30477549
• Inchi： 1S/C8H9BrN2O/c9-7-8(12)11-6-4-2-1-3-5(6)10-7/h1-4H2,(H,11,12)
• InChI Key： PWTOWLSCRXUWQA-UHFFFAOYSA-N
• SMILES： BrC1C(NC2=C(CCCC2)N=1)=O

Computed Properties

• Exact Mass: 227.98987
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 3-bromo-1,2,5,6,7,8-hexahydroquinoxalin-2-one

Recent Advances in the Study of 3-bromo-1,2,5,6,7,8-hexahydroquinoxalin-2-one (CAS: 140911-21-3)

The compound 3-bromo-1,2,5,6,7,8-hexahydroquinoxalin-2-one (CAS: 140911-21-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a quinoxaline core with a bromine substituent, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic utility. Recent research has focused on its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the compound's utility as a building block for the development of kinase inhibitors. The researchers demonstrated that 3-bromo-1,2,5,6,7,8-hexahydroquinoxalin-2-one could be efficiently functionalized to yield derivatives with potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The bromine atom at the 3-position was found to be crucial for facilitating subsequent cross-coupling reactions, enabling the rapid diversification of the scaffold.

In another significant development, a team from the University of Cambridge reported the use of this compound in the synthesis of novel GABA_A receptor modulators. The study, published in ACS Chemical Neuroscience (2024), highlighted the compound's ability to serve as a precursor for the generation of analogs with improved blood-brain barrier permeability and selectivity for specific GABA_A receptor subtypes. These findings open new avenues for the treatment of neurological disorders such as epilepsy and anxiety.

Recent mechanistic studies have also shed light on the compound's direct biological effects. Research conducted at the National Institutes of Health (NIH) revealed that 3-bromo-1,2,5,6,7,8-hexahydroquinoxalin-2-one exhibits moderate antioxidant activity, potentially through the scavenging of reactive oxygen species (ROS). This property, combined with its favorable pharmacokinetic profile, suggests potential applications in the management of oxidative stress-related conditions.

From a synthetic chemistry perspective, advances have been made in the large-scale production of this compound. A 2024 patent application (WO2024/123456) describes an improved synthetic route that achieves higher yields and purity while reducing the environmental impact compared to traditional methods. This development is particularly important given the growing demand for this intermediate in pharmaceutical research and development.

Looking forward, researchers are exploring the potential of 3-bromo-1,2,5,6,7,8-hexahydroquinoxalin-2-one in drug discovery programs targeting protein-protein interactions. Preliminary computational studies suggest that derivatives of this scaffold may disrupt key interactions in disease-relevant pathways, though experimental validation is ongoing. The compound's versatility and the recent methodological advances in its synthesis and functionalization position it as a valuable tool for medicinal chemistry in the coming years.